![molecular formula C15H14BrN3O3 B2710547 (5-Bromo-8-nitro-3,4-dihydro-1H-isoquinolin-2-yl)-(3-methyl-1H-pyrrol-2-yl)methanone CAS No. 2193059-23-1](/img/structure/B2710547.png)
(5-Bromo-8-nitro-3,4-dihydro-1H-isoquinolin-2-yl)-(3-methyl-1H-pyrrol-2-yl)methanone
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Description
(5-Bromo-8-nitro-3,4-dihydro-1H-isoquinolin-2-yl)-(3-methyl-1H-pyrrol-2-yl)methanone is a useful research compound. Its molecular formula is C15H14BrN3O3 and its molecular weight is 364.199. The purity is usually 95%.
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Scientific Research Applications
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- Prof. Levin and co-workers from the University of Chicago developed an elegant method using an anomeric N-pivaloyloxy-N-alkoxyamide amide as a key reagent .
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Advances in Engineering Research and Application
properties
IUPAC Name |
(5-bromo-8-nitro-3,4-dihydro-1H-isoquinolin-2-yl)-(3-methyl-1H-pyrrol-2-yl)methanone |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrN3O3/c1-9-4-6-17-14(9)15(20)18-7-5-10-11(8-18)13(19(21)22)3-2-12(10)16/h2-4,6,17H,5,7-8H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSEZATZCPKIDMU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(NC=C1)C(=O)N2CCC3=C(C=CC(=C3C2)[N+](=O)[O-])Br |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrN3O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.19 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromo-8-nitro-3,4-dihydro-1H-isoquinolin-2-yl)-(3-methyl-1H-pyrrol-2-yl)methanone |
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